3-{2-[4-(2-Methoxyethyl)phenoxy]ethyl}piperidine hydrochloride

• IUPAC Name: 3-[2-[4-(2-methoxyethyl)phenoxy]ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C16H25NO2.ClH/c1-18-11-8-14-4-6-16(7-5-14)19-12-9-15-3-2-10-17-13-15;/h4-7,15,17H,2-3,8-13H2,1H3;1H
• InChI Key: OPYWBQJHUSMLJM-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=CC=C(C=C1)OCCC2CCCNC2.Cl
• Molecular Formula: C16H26ClNO2
• Molecular Weight: 299.83 g/mol

Description

“3-{2-[4-(2-Methoxyethyl)phenoxy]ethyl}piperidine hydrochloride” is a chemical compound with the CAS number 1219956-96-3. It is used in various scientific research and development activities.

Scientific Research Applications

• Synthesis and Copolymerization Studies :

  • Trisubstituted ethylenes, including compounds related to "3-{2-[4-(2-Methoxyethyl)phenoxy]ethyl}piperidine hydrochloride," have been synthesized and copolymerized with styrene. This research explores their potential in creating novel polymer materials (Schjerven et al., 2020).
  • Another study focused on the synthesis of phenoxy ring-substituted isopropyl phenylcyanoacrylates for copolymerization with styrene, indicating a potential application in the field of polymer science (Whelpley et al., 2022).

• Chemical Characterization and Impurity Analysis :

  • Research has been conducted on cloperastine hydrochloride, a piperidine derivative, to identify and quantify impurities. This study is crucial for understanding the purity and quality of drug substances, which can be applicable to related compounds (Liu et al., 2020).

• Biological and Pharmacological Investigations :

  • A study on the synthesis and biological activities of N-acyl-t-3-ethyl-r-2, c-6-bis(4-methoxyphenyl)piperidin-4-ones included an investigation into their antibacterial and antioxidant properties, as well as DNA binding studies. This indicates a potential application in the development of new pharmaceuticals or biochemical research tools (Mohanraj & Ponnuswamy, 2018).
  • The synthesis and pharmacological activity of certain piperidinopropanol hydrochlorides were explored, with findings on their anti-inflammatory, analgesic, and cholinoblocking activities. This underscores the potential of related compounds in medical and pharmacological research (Gasparyan et al., 2009).

• Potential in Drug Development :

  • A derivative, 2-(piperidine-1-yl)-ethyl (PIP), has been evaluated as a protecting group for phenols, showing stability and deprotection routes. This suggests its utility in the synthesis of complex organic compounds, potentially including drugs (Norén, 2021).